Cas no 2228737-56-0 (4-(2-methoxy-3-methylphenyl)-1H-imidazole)

• Product Name: 4-(2-methoxy-3-methylphenyl)-1H-imidazole
• CAS No: 2228737-56-0
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 6019460
• PubChem ID: 165704295
• Update Time: 2025-06-13

4-(2-methoxy-3-methylphenyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-(2-methoxy-3-methylphenyl)-1H-imidazole
• EN300-1784808
• 2228737-56-0

• Inchi： 1S/C11H12N2O/c1-8-4-3-5-9(11(8)14-2)10-6-12-7-13-10/h3-7H,1-2H3,(H,12,13)
• InChI Key： YZNPYJJTWIOHNG-UHFFFAOYSA-N
• SMILES： O(C)C1C(C)=CC=CC=1C1=CN=CN1

Computed Properties

• Exact Mass: 188.094963011g/mol
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 37.9Ų

Additional information on 4-(2-methoxy-3-methylphenyl)-1H-imidazole

Introduction to 4-(2-methoxy-3-methylphenyl)-1H-imidazole (CAS No. 2228737-56-0)

4-(2-methoxy-3-methylphenyl)-1H-imidazole is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. With the CAS number 2228737-56-0, this molecule represents a unique structural motif that combines a phenyl ring substituted with both methoxy and methyl groups, linked to an imidazole core. The imidazole ring is a well-known heterocyclic structure, widely recognized for its biological activity and utility in drug development. This compound has been studied for its potential applications in medicinal chemistry, particularly in the design of novel therapeutic agents.

The structural features of 4-(2-methoxy-3-methylphenyl)-1H-imidazole make it an intriguing candidate for further exploration. The presence of the methoxy group at the 2-position and the methyl group at the 3-position of the phenyl ring introduces steric and electronic effects that can influence the compound's interactions with biological targets. These modifications can fine-tune the pharmacokinetic properties, such as solubility, metabolic stability, and binding affinity, making this compound a valuable scaffold for drug discovery.

In recent years, there has been growing interest in imidazole derivatives due to their diverse biological activities. Imidazole-based compounds have been reported to exhibit antimicrobial, antifungal, anti-inflammatory, and anticancer properties. The specific substitution pattern in 4-(2-methoxy-3-methylphenyl)-1H-imidazole may contribute to its unique pharmacological profile, potentially making it useful in targeting specific disease pathways.

One of the most compelling aspects of this compound is its potential as a lead molecule for further derivatization. Researchers have been exploring ways to modify the core structure to enhance its biological activity or to improve its pharmacological properties. For instance, the introduction of additional functional groups or the alteration of existing ones can lead to compounds with improved efficacy and reduced side effects.

The synthesis of 4-(2-methoxy-3-methylphenyl)-1H-imidazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, have been employed to construct the desired framework efficiently. The development of robust synthetic routes is crucial for scaling up production and conducting further preclinical studies.

Recent studies have highlighted the importance of computational methods in drug discovery. Molecular modeling and virtual screening techniques have been used to predict the binding affinity of 4-(2-methoxy-3-methylphenyl)-1H-imidazole to various biological targets. These computational approaches can accelerate the identification of promising candidates and guide experimental design, thereby reducing the time and cost associated with traditional screening methods.

The pharmacological evaluation of 4-(2-methoxy-3-methylphenyl)-1H-imidazole has revealed several interesting findings. In vitro assays have demonstrated its potential activity against certain enzymes and receptors involved in disease pathways. For example, preliminary data suggest that this compound may inhibit specific kinases or modulate ion channel activity. These findings are encouraging and warrant further investigation into its therapeutic potential.

In addition to its pharmacological properties, 4-(2-methoxy-3-methylphenyl)-1H-imidazole has shown promise in terms of drug-like characteristics. Its molecular structure suggests good oral bioavailability and metabolic stability, which are essential for successful drug development. Furthermore, preliminary toxicity studies have indicated that this compound is well-tolerated at relevant doses, further supporting its potential as a candidate for clinical investigation.

The future direction of research on 4-(2-methoxy-3-methylphenyl)-1H-imidazole includes both in vitro and in vivo studies to validate its biological activity and safety profile. Preclinical trials will be essential to assess its efficacy in animal models and to gather data for regulatory submissions. Collaborations between academic institutions and pharmaceutical companies could facilitate faster translation from bench to bedside.

The broader significance of this compound lies in its contribution to the expanding library of imidazole derivatives used in drug discovery. By providing a novel scaffold with distinct structural features, 4-(2-methoxy-3-methylphenyl)-1H-imidazole offers opportunities for innovation in medicinal chemistry. As research continues, new insights into its mechanism of action and therapeutic applications are expected to emerge.